Cas no 111461-07-5 (5(2H)-ISOXAZOLONE, 3-METHYL-2-(4-METHYLBENZOYL)-)
111461-07-5 structure
Product Name:5(2H)-ISOXAZOLONE, 3-METHYL-2-(4-METHYLBENZOYL)-
CAS No:111461-07-5
MF:C12H11NO3
MW:217.220643281937
CID:3319047
Update Time:2025-04-19
5(2H)-ISOXAZOLONE, 3-METHYL-2-(4-METHYLBENZOYL)- Chemical and Physical Properties
Names and Identifiers
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- 5(2H)-ISOXAZOLONE, 3-METHYL-2-(4-METHYLBENZOYL)-
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- Inchi: 1S/C12H11NO3/c1-8-3-5-10(6-4-8)12(15)13-9(2)7-11(14)16-13/h3-7H,1-2H3
- InChI Key: NMLGYQBCXGFVJX-UHFFFAOYSA-N
- SMILES: O1C(=O)C=C(C)N1C(=O)C1=CC=C(C)C=C1
Experimental Properties
- Density: 1.263±0.06 g/cm3(Predicted)
- Melting Point: 92.0-94.5 °C
- Boiling Point: 335.4±35.0 °C(Predicted)
- pka: -3.21±0.40(Predicted)
5(2H)-ISOXAZOLONE, 3-METHYL-2-(4-METHYLBENZOYL)- Related Literature
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Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
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Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
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Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
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Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
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Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
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